Cas no 2138414-88-5 (Ethyl 3-(2-methylbutyl)thiophene-2-carboxylate)
Ethyl 3-(2-methylbutyl)thiophene-2-carboxylate is a thiophene-based ester compound with potential applications in organic synthesis and material science. Its structure features a 2-methylbutyl substituent at the 3-position and an ethyl carboxylate group at the 2-position of the thiophene ring, offering versatility in chemical modifications. This compound may serve as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, or functional materials due to its reactive thiophene core and ester functionality. Its branched alkyl chain can influence solubility and steric properties, making it useful in tailored molecular designs. Proper handling and storage under inert conditions are recommended to maintain stability.
2138414-88-5 structure
Product Name:Ethyl 3-(2-methylbutyl)thiophene-2-carboxylate
CAS No:2138414-88-5
MF:C12H18O2S
MW:226.335122585297
CID:5814458
PubChem ID:165449335
Update Time:2025-10-24
Ethyl 3-(2-methylbutyl)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2138414-88-5
- EN300-716531
- ethyl 3-(2-methylbutyl)thiophene-2-carboxylate
- Ethyl 3-(2-methylbutyl)thiophene-2-carboxylate
-
- Inchi： 1S/C12H18O2S/c1-4-9(3)8-10-6-7-15-11(10)12(13)14-5-2/h6-7,9H,4-5,8H2,1-3H3
- InChI Key： XCTRFGQJBRNXKI-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)OCC)CC(C)CC
Computed Properties
- Exact Mass: 226.10275099g/mol
- Monoisotopic Mass: 226.10275099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 54.5Ų
Ethyl 3-(2-methylbutyl)thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-716531-1.0g |
ethyl 3-(2-methylbutyl)thiophene-2-carboxylate |
2138414-88-5 | 1g |
$0.0 | 2023-06-07 |
Ethyl 3-(2-methylbutyl)thiophene-2-carboxylate Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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